Cas no 1368531-51-4 (1-(2-bromoethyl)-2-chloro-4-methoxybenzene)

• Product Name: 1-(2-bromoethyl)-2-chloro-4-methoxybenzene
• CAS No: 1368531-51-4
• MF: C₉H₁₀BrClO
• MW: 249.532101154327
• CID: 6329101
• PubChem ID: 82480707
• Update Time: 2025-06-14

1-(2-bromoethyl)-2-chloro-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-2-chloro-4-methoxybenzene
• EN300-1897068
• 1368531-51-4

• Inchi： 1S/C9H10BrClO/c1-12-8-3-2-7(4-5-10)9(11)6-8/h2-3,6H,4-5H2,1H3
• InChI Key： KCQMXUWKHKBLDZ-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=CC=1Cl)OC

Computed Properties

• Exact Mass: 247.96036g/mol
• Monoisotopic Mass: 247.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(2-bromoethyl)-2-chloro-4-methoxybenzene

Recent Advances in the Study of 1-(2-bromoethyl)-2-chloro-4-methoxybenzene (CAS: 1368531-51-4) in Chemical Biology and Pharmaceutical Research

The compound 1-(2-bromoethyl)-2-chloro-4-methoxybenzene (CAS: 1368531-51-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of 1-(2-bromoethyl)-2-chloro-4-methoxybenzene as a key intermediate in the synthesis of novel bioactive molecules. Its unique chemical structure, featuring a bromoethyl and chloro-methoxybenzene moiety, makes it a valuable building block for the development of small-molecule inhibitors and modulators of biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, which showed promising activity against cancer cell lines in vitro.

In addition to its synthetic applications, researchers have investigated the direct biological effects of 1-(2-bromoethyl)-2-chloro-4-methoxybenzene. A recent preclinical study revealed that this compound exhibits moderate cytotoxicity against certain tumor cell lines, suggesting its potential as a lead compound for anticancer drug development. However, further optimization of its pharmacokinetic properties is required to enhance its efficacy and reduce off-target effects. The study also emphasized the need for detailed mechanistic investigations to elucidate its mode of action at the molecular level.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary data from a 2024 study indicated that derivatives of 1-(2-bromoethyl)-2-chloro-4-methoxybenzene could modulate the activity of key enzymes involved in neuroinflammation and oxidative stress. These findings open new avenues for the development of therapeutics targeting conditions such as Alzheimer's and Parkinson's diseases. However, the researchers cautioned that extensive in vivo studies are necessary to validate these observations.

From a technical perspective, advancements in the scalable synthesis of 1-(2-bromoethyl)-2-chloro-4-methoxybenzene have been reported, addressing previous challenges related to yield and purity. A recent patent application disclosed an improved synthetic route that utilizes greener solvents and catalysts, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing. This development is expected to facilitate broader access to the compound for research and industrial applications.

In conclusion, 1-(2-bromoethyl)-2-chloro-4-methoxybenzene (CAS: 1368531-51-4) represents a promising scaffold in chemical biology and drug discovery. Its diverse applications, ranging from kinase inhibition to neuroprotection, underscore its potential as a versatile tool in medicinal chemistry. Future research should focus on optimizing its biological activity, elucidating its mechanisms of action, and exploring its therapeutic potential in relevant disease models. The ongoing advancements in its synthesis and characterization will undoubtedly contribute to its continued relevance in the field.